1-(3-Aminophenyl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-(3-aminophenyl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C15H13NO/c16-14-8-4-7-13(11-14)15(17)10-9-12-5-2-1-3-6-12/h1-11H,16H2/b10-9+
• InChI Key: DZBHXROADCJCEL-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC(=CC=C2)N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=CC(=CC=C2)N
• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound similar to 1-(3-Aminophenyl)-3-phenylprop-2-en-1-one, namely 1-(3-Aminophenyl)ethanone, has been reported. The structure of 1-(3-Aminophenyl)-3-phenylprop-2-en-1-one would likely be similar, with the addition of a phenyl group.

Scientific Research Applications

Antibacterial Activities

1-(3-Aminophenyl)-3-phenylprop-2-en-1-one and its derivatives have been explored for their antibacterial properties. For instance, a study conducted density functional theory and molecular docking investigations on a similar compound, revealing its potential as an antibacterial agent against Staphylococcus aureus. The carbonyl group in the molecule played a significant role in this activity (Deghady et al., 2021).

Physical and Chemical Properties

Research has also focused on understanding the physical and chemical properties of related compounds. A study examined the refractive indices of 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one in different solvents, providing insights into its nature of dipole and solute-solvent interactions (Chavan & Gop, 2016).

Antioxidant Activity

Investigations into the antioxidant properties of 1-(3-Aminophenyl)-3-phenylprop-2-en-1-one derivatives have been conducted. A study synthesized and tested various 2'-aminochalcone derivatives for their in vitro antioxidant activity. This research highlights the potential of these compounds in oxidative stress-related applications (Sulpizio et al., 2016).

Interaction with Proteins

Research into how these compounds interact with proteins has been conducted. A study observed the effects of 1-(4-Fluorophenyl)-3-phenylprop-2-en-1-ones on Bovine Serum Albumin, shedding light on their potential biological interactions and uses (Garg & Raghav, 2013).

Synthesis and Structural Analysis

The synthesis and structural analysis of these compounds are also significant areas of research. Studies have synthesized various derivatives and analyzed their structures through techniques like X-ray crystallography, providing foundational knowledge for further applications (Sharma et al., 2013).

Antimicrobial Activities

Some derivatives of 1-(3-Aminophenyl)-3-phenylprop-2-en-1-one have been synthesized and tested for antimicrobial activities, suggesting their potential in combating microbial infections (Balaji et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, Benzophenone imine, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid contact with skin and eyes, and not to breathe in dust.

Mechanism of Action

Target of Action

Similar compounds such as 1-[1-(3-aminophenyl)-3-tert-butyl-1h-pyrazol-5-yl]-3-phenylurea have been shown to target theProto-oncogene tyrosine-protein kinase Src . This protein plays a crucial role in the regulation of cellular processes including cell division, survival, and migration .

Mode of Action

It’s likely that it interacts with its target protein, potentially altering its function and leading to changes in cellular processes .

Biochemical Pathways

Given its potential target, it might influence pathways regulated by the proto-oncogene tyrosine-protein kinase src .

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound .

Result of Action

Given its potential target, it might influence cellular processes such as cell division, survival, and migration .